Cas no 210965-03-0 (1H-Pyrrolo[1,2-b][1,2,4]triazole-7-carboxylic acid,6-cyano-2-[4-(1,1-dimethylethyl)phenyl]-5-[(2-methoxybenzoyl)oxy]-,2,6-bis(1,1-dimethylethyl)-4-methylcyclohexyl ester)

• Product name: 1H-Pyrrolo[1,2-b][1,2,4]triazole-7-carboxylic acid,6-cyano-2-[4-(1,1-dimethylethyl)phenyl]-5-[(2-methoxybenzoyl)oxy]-,2,6-bis(1,1-dimethylethyl)-4-methylcyclohexyl ester
• CAS No: 210965-03-0
• MF: C₄₀H₅₀N₄O₅
• MW: 666.84881067276
• CID: 1398151

1H-Pyrrolo[1,2-b][1,2,4]triazole-7-carboxylic acid,6-cyano-2-[4-(1,1-dimethylethyl)phenyl]-5-[(2-methoxybenzoyl)oxy]-,2,6-bis(1,1-dimethylethyl)-4-methylcyclohexyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[1,2-b][1,2,4]triazole-7-carboxylic acid,6-cyano-2-[4-(1,1-dimethylethyl)phenyl]-5-[(2-methoxybenzoyl)oxy]-,2,6-bis(1,1-dimethylethyl)-4-methylcyclohexyl ester
• 1H-Pyrrolo[1,2-b][1,2,4]triazole-7-carboxylic acid,6-cyano-2-[4-(1,1-dimethylethyl)phenyl]-5-[(2-methoxybenzoyl)oxy]-,2,6-bis
• 3H-Pyrrolo[1,2-b][1,2,4]triazole-7-carboxylic acid, 6-cyano-2-[4-(1,1-dimethylethyl)phenyl]-5-[(2-methoxybenzoyl)oxy]-, 2,6-bis(1,1-dimethylethyl)-4-methylcyclohexyl ester

• Inchi： 1S/C40H50N4O5/c1-23-20-28(39(5,6)7)32(29(21-23)40(8,9)10)48-37(46)31-27(22-41)35(49-36(45)26-14-12-13-15-30(26)47-11)44-34(31)42-33(43-44)24-16-18-25(19-17-24)38(2,3)4/h12-19,23,28-29,32H,20-21H2,1-11H3,(H,42,43)
• InChI Key： NISJNMGBERDAQT-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=C(C(C)(C)C)C=C2)=NC2=C(C(OC3C(C(C)(C)C)CC(C)CC3C(C)(C)C)=O)C(C#N)=C(OC(=O)C3=CC=CC=C3OC)N12

Computed Properties

• Exact Mass: 666.3784

Experimental Properties

• Density: 1.16±0.1 g/cm3(Predicted)
• PSA: 118.71
• pka: -0.88±0.30(Predicted)